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Compound of Interest

Compound Name: Octyl isobutyrate

Cat. No.: B085545

An In-depth Technical Guide to the Physicochemical Characteristics of n-Octyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

n-Octyl isobutyrate (CAS No. 109-15-9) is an ester recognized for its characteristic fruity and
waxy aroma, leading to its application in the flavor and fragrance industries.[1][2][3] A thorough
understanding of its physicochemical properties is crucial for its synthesis, formulation, and
quality control. This technical guide provides a comprehensive overview of the core
physicochemical characteristics of n-octyl isobutyrate, details the experimental protocols for
their determination, and presents a logical workflow for its synthesis and characterization.

Chemical Identity

o |[UPAC Name: octyl 2-methylpropanoate[4]

Synonyms: n-Octyl iso-butyrate, Caprylyl isobutyrate, Isobutyric acid, octyl ester[4][5][6]

CAS Number: 109-15-9[3][7]

Molecular Formula: C12H2402[3][4][8]

Molecular Weight: 200.32 g/mol [4][8]
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e Chemical Structure:
o SMILES: CCCCCCCCOC(=0)C(C)C[4][8]
o InChl: InChl=1S/C12H2402/c1-4-5-6-7-8-9-10-14-12(13)11(2)3/h11H,4-10H2,1-3H3[4][8]

Physicochemical Properties

The key physicochemical properties of n-octyl isobutyrate are summarized in the table below.
These parameters are essential for predicting its behavior in various applications, from flavor
formulation to potential, though less common, use in drug delivery systems.
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Property Value Reference

Appearance Colorless to pale yellow liquid [1112114]
Fruity, fatty, waxy, green,

Odor Vi 1aty ¥9 [1112]
soapy, herbaceous

N , 236.00 to 238.00 °C @ 760.00

Boiling Point [1114]
mm Hg

245 °C [2][3]

Melting Point -56 °C (estimate) [2][3]

Density / Specific Gravity 0.8531t0 0.858 g/mL @ 25 °C [1114119]

0.856 g/mL @ 25 °C [2]

Refractive Index 1.420t0 1.425 @ 20 °C [1][4][10]

1421 @ 20 °C [2]
Very slightly soluble in water;
Solubility soluble in alcohol and

dipropylene glycol.[1][4]

Insoluble in water; Soluble in
alcohols and organic solvents.
[3][11]

Vapor Pressure

0.061000 mmHg @ 25.00 °C

(estimated)

[1]

0.0544 mmHg @ 25 °C

(estimated)

[12]

Vapor Density

6.8 (Air = 1)

[1]

Flash Point

221.00 °F (105.00 °C) (Closed
Cup)

[1]11]

>200.0 °F (> 93.3 °C) (Closed

cup) [13]
206 °F [2]
97 °C (Closed Cup) [3]

logP (o/w)

4.705 (estimated)

[1]
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4.72 (estimated) [12]

Experimental Protocols

The determination of the physicochemical properties of n-octyl isobutyrate involves standard
analytical techniques. Below are detailed methodologies for key experiments.

Synthesis via Fischer Esterification

n-Octyl isobutyrate can be synthesized by the Fischer esterification of n-octanol with
isobutyric acid, using a strong acid catalyst such as sulfuric acid.[2][14]

e Materials: n-octanol, isobutyric acid, concentrated sulfuric acid, sodium bicarbonate solution,
anhydrous magnesium sulfate, distillation apparatus, separatory funnel.

e Procedure:
o In a round-bottom flask, combine a 3:1 molar ratio of n-octanol to isobutyric acid.[14]

o Slowly add a catalytic amount of concentrated sulfuric acid (approximately 5 drops) to the
mixture.[15]

o Heat the mixture under reflux for a specified period (e.g., 30 minutes) using a heating
mantle or steam bath.[15]

o After cooling, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water and a saturated sodium bicarbonate
solution to neutralize any remaining acid.[15]

o Separate the organic layer (the ester) and dry it over anhydrous magnesium sulfate.[15]

o Purify the n-octyl isobutyrate by fractional distillation.[15]

Determination of Boiling Point

o Apparatus: Distillation apparatus, thermometer, heating mantle.
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e Procedure:
o Place a sample of purified n-octyl isobutyrate in a distillation flask.
o Heat the flask gently using a heating mantle.

o The boiling point is recorded as the temperature at which the liquid and vapor phases are
in equilibrium at a given pressure (typically atmospheric pressure, 760 mm Hg).[1][4]

Measurement of Density and Specific Gravity

o Apparatus: Pycnometer or a digital density meter.

e Procedure:

Calibrate the instrument with deionized water at a specific temperature (e.g., 25 °C).

[e]

Introduce the n-octyl isobutyrate sample into the pycnometer or density meter.

o

Measure the mass of the sample at the specified temperature.

[¢]

[¢]

The density is calculated as mass per unit volume. Specific gravity is the ratio of the
density of the substance to the density of a reference substance (usually water).

Measurement of Refractive Index

o Apparatus: Abbe refractometer.
e Procedure:
o Calibrate the refractometer using a standard of known refractive index.
o Place a few drops of the n-octyl isobutyrate sample on the prism of the refractometer.

o Measure the refractive index at a specified temperature (e.g., 20 °C) and wavelength
(typically the sodium D-line, 589 nm).[16]
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Determination of Purity by Gas-Liquid Chromatography
(GLC)

o Apparatus: Gas chromatograph with a Flame lonization Detector (FID).

e Procedure:
o Inject a small volume of the n-octyl isobutyrate sample into the gas chromatograph.
o The sample is vaporized and carried by an inert gas through a column.

o The components of the sample are separated based on their boiling points and
interactions with the stationary phase.

o The purity is determined by the relative area of the n-octyl isobutyrate peak in the

chromatogram.

Mandatory Visualization

The following diagrams illustrate the synthesis workflow and the relationship between the key

physicochemical properties of n-octyl isobutyrate.
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Caption: Synthesis workflow for n-octyl isobutyrate.

n-Octyl Isobutyrate

>
Physic;leﬁies / / / \gfasurable Chards&efistics \ \

Appearance: Odor:
Colorless to Pale Yellow Liquid Fruity, Waxy

Boiling Point Density Refractive Index Flash Point Solubility Purity (GLC)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b085545?utm_src=pdf-body-img
https://www.benchchem.com/product/b085545?utm_src=pdf-body
https://www.benchchem.com/product/b085545?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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